2-(cyclopropylmethoxy)-N-[(oxan-4-yl)methyl]pyridine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-(cyclopropylmethoxy)-N-[(oxan-4-yl)methyl]pyridine-4-carboxamide is a useful research compound. Its molecular formula is C16H22N2O3 and its molecular weight is 290.363. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
PET Imaging for Alzheimer's Disease
2-(cyclopropylmethoxy)-N-((tetrahydro-2H-pyran-4-yl)methyl)isonicotinamide and its derivatives show promise in the development of new PET imaging agents targeting the GSK-3 enzyme in Alzheimer's disease. Researchers synthesized and evaluated carbon-11-labeled isonicotinamides, demonstrating their potential for high radiochemical yield and purity, indicating a significant step forward in Alzheimer's diagnostic approaches (Gao, Wang, & Zheng, 2017).
Advanced Organic Synthesis
The compound is utilized in complex organic synthesis processes, such as the doubly dearomatising intramolecular coupling of heterocycles, leading to novel spirocyclic and doubly spirocyclic compounds. This process underscores the versatility of isonicotinamides in facilitating innovative chemical transformations (Brice & Clayden, 2009).
Catalysis in Organic Reactions
Isonicotinic acid derivatives have been shown to act as effective organocatalysts in the synthesis of pyranopyrazoles, demonstrating a green, simple, and efficient method for preparing complex organic molecules. This catalytic activity opens avenues for more sustainable chemical synthesis methods (Zolfigol et al., 2013).
Gastric Lesion Therapy
While not directly mentioning 2-(cyclopropylmethoxy)-N-((tetrahydro-2H-pyran-4-yl)methyl)isonicotinamide, research on similar nicotinamide derivatives, like 1-Methylnicotinamide, has revealed therapeutic potential against acute gastric lesions through mechanisms involving prostacyclin and sensory nerves, suggesting a broader therapeutic relevance of nicotinamide compounds in gastric mucosal defense (Brzozowski et al., 2008).
Chemical Synthesis and Transformation
Studies on the synthesis and chemical transformations of related compounds highlight the chemical versatility and potential for generating a variety of functional materials, indicating a broad applicability in chemical research and development (Prokopenko et al., 2007).
Properties
IUPAC Name |
2-(cyclopropylmethoxy)-N-(oxan-4-ylmethyl)pyridine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H22N2O3/c19-16(18-10-12-4-7-20-8-5-12)14-3-6-17-15(9-14)21-11-13-1-2-13/h3,6,9,12-13H,1-2,4-5,7-8,10-11H2,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VCPLYIDNXIHRAO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1COC2=NC=CC(=C2)C(=O)NCC3CCOCC3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H22N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
290.36 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.